Chrome Yellow PG 130per cent

• CAS No.: 12224-86-1
• Molecular Formula: C20H22N2O2

Description

Chrome Yellow PG 130 per cent: is a synthetic pigment primarily composed of lead chromate (PbCrO₄). It is known for its bright, warm yellow color and has been widely used in art, fashion, and industry. The pigment was first synthesized in the early 1800s and has since been a staple in various applications due to its vibrant hue and opacity .

Preparation Methods

Synthetic Routes and Reaction Conditions: Chrome Yellow PG 130 per cent is typically prepared by mixing a solution of potassium chromate (K₂CrO₄) with lead(II) nitrate (Pb(NO₃)₂). The reaction results in the precipitation of lead chromate, which is then filtered, dried, and homogenized .

Industrial Production Methods: In industrial settings, the production of Chrome Yellow involves the controlled mixing of lead(II) salts with a source of chromate. The resulting pigment is often encapsulated with transparent oxides to protect it from environmental factors that could diminish its colorant properties .

Chemical Reactions Analysis

Types of Reactions: Chrome Yellow PG 130 per cent undergoes several types of chemical reactions, including:

Oxidation: The chromate ion (CrO₄²⁻) can be reduced to chromium(III) oxide (Cr₂O₃), especially in the presence of reducing agents.

Reduction: The pigment can react with hydrogen sulfide (H₂S) to form lead sulfide (PbS), causing the pigment to darken over time.

Substitution: Some chromate ions can be replaced by sulfate ions (SO₄²⁻), resulting in mixed lead-chromate-sulfate compositions.

Common Reagents and Conditions:

Oxidation: Exposure to light and air can lead to the reduction of chromate to chromium(III) oxide.

Reduction: Hydrogen sulfide (H₂S) in the air can react with the pigment, forming lead sulfide (PbS).

Substitution: Sulfate ions (SO₄²⁻) can replace chromate ions in the presence of sulfur compounds.

Major Products Formed:

• Chromium(III) oxide (Cr₂O₃)
• Lead sulfide (PbS)
• Mixed lead-chromate-sulfate compositions (Pb(CrO₄)₁₋ₓ(SO₄)ₓ)

Scientific Research Applications

Chrome Yellow PG 130 per cent has been extensively studied for its applications in various fields:

• Chemistry: Used as a standard pigment in analytical chemistry for colorimetric analysis.
• Biology: Investigated for its potential effects on biological systems due to its lead content.
• Medicine: Studied for its toxicological properties and potential health impacts.
• Industry: Widely used in the production of paints, coatings, and plastics due to its vibrant color and opacity .

Mechanism of Action

The primary mechanism by which Chrome Yellow PG 130 per cent exerts its effects is through its chromate ion (CrO₄²⁻). The chromate ion is responsible for the pigment’s bright yellow color. the pigment is prone to degradation over time due to the reduction of chromate to chromium(III) oxide (Cr₂O₃) and the formation of lead sulfide (PbS) in the presence of sulfur compounds .

Comparison with Similar Compounds

• Cadmium Yellow (Cadmium Sulfide, CdS): A more stable alternative to Chrome Yellow, known for its bright yellow color.
• Arylide Yellow (Pigment Yellow 65): An organic pigment that offers similar color properties but with better stability and lower toxicity.
• Isoindole Yellow (Pigment Yellow 110): Another organic pigment used as a replacement for Chrome Yellow due to its stability and non-toxic nature .

Uniqueness: Chrome Yellow PG 130 per cent is unique due to its historical significance and its vibrant, warm yellow color. its instability and toxicity have led to the development of alternative pigments that offer similar color properties with improved stability and safety .